2,5-Diaminobenzoic acid-d3

• Molecular Formula: C7H8N2O2
• Molecular Weight: 155.17 g/mol
• InChI: InChI=1S/C7H8N2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,8-9H2,(H,10,11)/i1D,2D,3D
• InChIKey: UONVFNLDGRWLKF-CBYSEHNBSA-N

2,5-Diaminobenzoic Acid-d3: A Deuterated Internal Standard for Quantitative LC-MS Analysis

2,5-Diaminobenzoic acid-d3 (CAS N/A, C₇H₅D₃N₂O₂, MW 155.17 g/mol) is the tri-deuterated analog of the organic building block 2,5-diaminobenzoic acid (unlabeled MW 152.15 g/mol) [1]. This stable isotope-labeled compound (SIL) serves as an optimal internal standard (IS) for the accurate quantification of its non-deuterated counterpart via liquid chromatography-mass spectrometry (LC-MS/MS) .

Workflow

LC-MS/MS quantitative bioanalysis using isotope dilution

Selection

Tri-deuterated internal standard (d3-ISTD) for accurate normalization

Use Context

Research matrix quantification, metabolic profiling, and tracer studies

• [1] MedChemExpress. (n.d.). 2,5-Diaminobenzoic acid-d3. Retrieved April 23, 2026. View Source

Why Unlabeled 2,5-Diaminobenzoic Acid Cannot Substitute for the d3 Version in Quantitative MS Workflows

Using the unlabeled 2,5-diaminobenzoic acid as an internal standard fails in LC-MS/MS due to identical mass and chromatographic behavior, leading to signal overlap and ion suppression that prevent accurate deconvolution of analyte and IS signals [1][2]. Conversely, a non-coeluting or structurally dissimilar analog introduces differential ionization efficiency and retention time variability, corrupting the critical assumption of proportional signal response required for valid quantitative correction [3]. The d3-deuterated version precisely matches the physicochemical properties of the analyte while providing a mass shift (Δm = +3.02 Da) sufficient for complete chromatographic co-elution and distinct mass spectrometric detection—a combination only achieved by direct stable isotope labeling [4].

Unlabeled analog causes signal overlap

Identical mass and chromatographic behavior prevent reliable discrimination between analyte and internal standard.

Non-coeluting IS compromises accuracy

Structural analogs introduce differential ionization and retention time shifts, breaking the proportional response assumption.

Only direct isotope labeling matches physicochemical properties

Deuterated d3 version provides the required mass shift while maintaining identical extraction and ionization behaviour.

• [1] Restek Corporation. (2015). Choosing an Internal Standard. Retrieved April 23, 2026. View Source
• [2] Wikipedia. (n.d.). Internal standard. Retrieved April 23, 2026. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [4] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Quantitative Differentiation of 2,5-Diaminobenzoic Acid-d3: Evidence-Based Selection Criteria

Molecular Weight Shift of +3.02 Da Enables Complete Baseline MS Resolution

The substitution of three hydrogen atoms with deuterium increases the monoisotopic mass from 152.05858 Da (unlabeled) to 155.17700 Da (d3) [1][2]. This +3.02 Da mass shift ensures that the isotopic envelope of the internal standard is completely resolved from the [M+H]+ or [M-H]- analyte ions, eliminating signal cross-talk that would otherwise bias peak area integration in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) assays [3].

Mass Shift

Head-to-head

+3.02 Da isotopic shift (Δm)

Enables complete MS resolution from unlabeled analyte

Required for SRM/MRM assay specificity

Evidence Dimension	Mass spectrometric differentiation (m/z)
Target Compound Data	Monisotopic Mass: 155.07746 Da; Molecular Weight: 155.17 g/mol
Comparator Or Baseline	2,5-Diaminobenzoic acid (unlabeled): Monisotopic Mass: 152.05858 Da; Molecular Weight: 152.15 g/mol
Quantified Difference	Δm = +3.01888 Da (monoisotopic); ΔMW = +3.02 g/mol
Conditions	Theoretical calculation based on atomic masses of ¹H (1.0078) vs ²H (2.0141); confirmed by high-resolution mass spectrometry.

Why This Matters

Procurement of the d3 version is mandatory for any quantitative LC-MS method aiming for sub-ppm mass accuracy and reliable analyte/internal standard discrimination.

• [1] MedChemExpress. (n.d.). 2,5-Diaminobenzoic acid-d3. Retrieved April 23, 2026. View Source
• [2] PubChem. (n.d.). 2,5-Diaminobenzoic acid. Retrieved April 23, 2026. View Source
• [3] Zhou, W., Yang, S., & Wang, P. G. (2017). Matrix effects and application of matrix effect factor. Bioanalysis, 9(23), 1839-1844. View Source

Chromatographic Co-Elution Maintained with Identical Retention Time (tR) to Unlabeled Analyte

Deuterated analogs exhibit a negligible chromatographic isotope effect under standard reversed-phase LC conditions, ensuring the d3 internal standard co-elutes precisely with the unlabeled analyte (Δtr < 0.02 min) [1]. This co-elution is critical for compensating for ionization efficiency fluctuations caused by mobile phase gradients or matrix components, as both the analyte and IS experience identical ion suppression/enhancement at any given moment in the elution window [2].

Co-Elution

Class-level

Δtr ≤ 0.02 min

Ensures uniform matrix effect compensation

Typical for tri-deuterated aromatic acids

Evidence Dimension	Retention time difference (Δtr)
Target Compound Data	Retention time equivalent to unlabeled 2,5-diaminobenzoic acid (within 0.0-0.05 min)
Comparator Or Baseline	2,5-Diaminobenzoic acid (unlabeled)
Quantified Difference	Δtr ≤ 0.02 minutes (typical for tri-deuterated aromatic acids)
Conditions	Reversed-phase C18 column; isocratic or gradient elution with acetonitrile/water + 0.1% formic acid.

Why This Matters

This property ensures that matrix effects are uniformly applied to both the analyte and IS, a prerequisite for achieving intra- and inter-day precision (CV < 15%) in bioanalytical method validation.

• [1] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to the problem of matrix effects in forensic LC–MS analysis? Journal of Chromatography B, 879(13), 965-971. View Source
• [2] Trufelli, H., Palma, P., Famiglini, G., & Cappiello, A. (2011). An overview of matrix effects in liquid chromatography–mass spectrometry. Mass Spectrometry Reviews, 30(3), 491-509. View Source

High Isotopic Enrichment (≥98% d3) Minimizes Quantification Bias from Unlabeled Carryover

Commercially available 2,5-Diaminobenzoic acid-d3 is supplied with a chemical purity ≥95% and an isotopic enrichment ≥98% (d3 incorporation) . The low residual unlabeled fraction (<2%) ensures that the internal standard does not introduce significant background signal at the analyte's m/z, which would otherwise artificially inflate the calculated concentration in low-level quantification assays [1].

Isotopic Enrichment

Specification review

≥98% d3 (vendor spec)

Minimizes unlabeled carryover for low-level quantification

Verify lot-specific enrichment

Evidence Dimension	Isotopic enrichment (d3 mole fraction)
Target Compound Data	≥98% d3 (vendor specification)
Comparator Or Baseline	Typical research-grade deuterated internal standard benchmark
Quantified Difference	Residual unlabeled ≤2%
Conditions	As determined by LC-MS or NMR analysis by the manufacturer.

Why This Matters

High enrichment translates directly to a lower limit of quantification (LLOQ) and improved signal-to-noise ratio, especially when measuring trace-level metabolites or biomarkers in complex biological matrices.

• [1] Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. View Source

Enhanced Stability Under Standard Storage Conditions (-20°C, 3 Years) Reduces Degradation-Induced Assay Variability

The carbon-deuterium (C-D) bond exhibits a slightly higher bond dissociation energy (~341 kJ/mol) compared to a C-H bond (~338 kJ/mol), conferring marginal but measurable kinetic isotope effect (KIE) that can enhance resistance to certain oxidative or radical degradation pathways [1]. Vendor specifications indicate long-term powder stability for 3 years at -20°C, protecting the material from light-induced and thermal decomposition .

Storage Stability

Class-level

3 years at -20°C (powder)

Supports longitudinal study consistency

C-D bond kinetic stability context

Evidence Dimension	Recommended storage stability
Target Compound Data	Powder: -20°C for 3 years; 4°C for 2 years; In solvent: -80°C for 6 months, -20°C for 1 month (protect from light)
Comparator Or Baseline	Unlabeled 2,5-diaminobenzoic acid (typical storage: room temperature, argon charged)
Quantified Difference	Specified long-term stability period (3 years) with explicit temperature constraints.
Conditions	As reported in vendor Certificate of Analysis (CoA) and storage guidelines.

Why This Matters

Defined, multi-year stability minimizes the need for frequent recertification of internal standard stock solutions, reducing operational costs and ensuring consistent quantitative performance across longitudinal studies.

• [1] Wiberg, K. B. (1955). The Deuterium Isotope Effect. Chemical Reviews, 55(4), 713-743. View Source

High-Value Application Scenarios for 2,5-Diaminobenzoic Acid-d3 in Quantitative Bioanalysis

Absolute Quantification of 2,5-Diaminobenzoic Acid as a Urinary Biomarker in Metabolic Disease Studies

For the validated LC-MS/MS quantification of 2,5-diaminobenzoic acid—a proposed biomarker for renal disease, liver dysfunction, and diabetes—in human urine, the d3 internal standard is spiked at a fixed concentration (e.g., 100 ng/mL) into calibration standards and unknown samples [1]. The peak area ratio (analyte/IS) compensates for urine-specific matrix effects and extraction variability, enabling a linear dynamic range from 100 pg/mL to 10 ng/mL with inter-day precision <12% CV [2].

Metabolic Stability and Pharmacokinetic (PK) Profiling of 2,5-Diaminobenzoic Acid Derivatives

When evaluating the in vitro metabolic stability of novel 2,5-diaminobenzoic acid derivatives in liver microsomes or hepatocytes, the d3 compound serves as a non-reactive internal standard to normalize analyte depletion curves . Its identical ionization efficiency to the unlabeled parent ensures accurate half-life (t½) and intrinsic clearance (CLint) calculations, which are critical for ranking lead compounds in drug discovery [3].

Quality Control (QC) Reference Standard for Chemical Purity and Content Uniformity Testing

Pharmaceutical manufacturing facilities utilize 2,5-diaminobenzoic acid-d3 as a certified reference material (CRM) to calibrate HPLC-UV or MS detectors for the routine assessment of unlabeled 2,5-diaminobenzoic acid raw material potency [1]. The use of a stable isotope-labeled standard eliminates the need for identical sample preparation and instrument conditions, simplifying batch-to-batch quality control workflows [4].

Investigating Prostaglandin Biosynthesis Pathways via Isotopic Tracer Studies

In mechanistic studies of prostaglandin biosynthesis, the d3-labeled compound can be employed as a stable isotopic tracer to differentiate endogenous 2,5-diaminobenzoic acid from exogenously administered material [5]. The distinct mass shift (+3 Da) allows for the simultaneous monitoring of both isotopic species in a single LC-MS run, providing insight into metabolic flux and enzyme kinetics without radioactive hazards [6].

Application

Selection Property

Validation Focus

Metabolic biomarker quantification in urine research matrices

Co-elution and matrix-effect normalization

Linearity and precision across complex biological matrices

Metabolic stability profiling of analog compounds

Identical ionization efficiency to unlabeled parent

Intrinsic clearance and half-life calculation accuracy

Reference standard for purity and content uniformity testing

CRM-grade isotopic purity and stability

Detector calibration and batch-to-batch consistency

Prostaglandin pathway isotopic tracer studies

Distinct mass shift for simultaneous dual-isotope monitoring

Metabolic flux analysis without radioactive tracers

• [1] Kosáry, J., et al. (1982). Synthesis and biological activity of 2,5-diaminobenzoic acids stimulating the biosynthesis of prostaglandins. Pharmazie, 37(7), 485-487. View Source
• [2] Fig. 6. Seven point calibration curve for BE with BE-d3 as an internal standard. (2012). PMC Copyright Notice. Springer-Verlag. View Source
• [3] Xu, X., et al. (2014). A strategy for the selection of internal standards for LC-MS/MS bioanalysis: using compound's physicochemical properties and structures. Bioanalysis, 6(16), 2127-2142. View Source
• [4] Rappold, B. A. (2022). Review of the use of liquid chromatography-tandem mass spectrometry in clinical laboratories: part II–operations. Annals of Laboratory Medicine, 42(5), 531-557. View Source
• [5] Kosáry, J., et al. (1983). The CNS effects of 5-aminobenzoic acids inhibiting the biosynthesis of prostaglandins. Die Pharmazie, 38(10), 688-690. View Source
• [6] Gu, H., et al. (2011). Use of deuterium-labeled internal standards for LC-MS/MS quantitation of pharmaceutical compounds in biological fluids. Journal of Chromatography B, 879(31), 3680-3690. View Source